2/'/'-(adenosine-5/'-phosphoryl)tobramycin
2/'/'-(adenosine-5/'-phosphoryl)tobramycin
Brand Name:
Vulcanchem
CAS No.:
114550-26-4
VCID:
VC0039679
InChI:
InChI=1S/C28H49N10O15P/c29-3-12-11(40)2-10(32)27(49-12)51-21-8(30)1-9(31)22(20(21)44)52-28-23(15(33)17(41)13(4-39)50-28)53-54(45,46)47-5-14-18(42)19(43)26(48-14)38-7-37-16-24(34)35-6-36-25(16)38/h6-15,17-23,26-28,39-44H,1-5,29-33H2,(H,45,46)(H2,34,35,36)
SMILES:
C1C(C(C(C(C1N)OC2C(C(C(C(O2)CO)O)N)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)OC6C(CC(C(O6)CN)O)N)N
Molecular Formula:
C28H49N10O15P
Molecular Weight:
796.7 g/mol
2/'/'-(adenosine-5/'-phosphoryl)tobramycin
CAS No.: 114550-26-4
Main Products
VCID: VC0039679
Molecular Formula: C28H49N10O15P
Molecular Weight: 796.7 g/mol
CAS No. | 114550-26-4 |
---|---|
Product Name | 2/'/'-(adenosine-5/'-phosphoryl)tobramycin |
Molecular Formula | C28H49N10O15P |
Molecular Weight | 796.7 g/mol |
IUPAC Name | [4-amino-2-[4,6-diamino-3-[3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-3-yl] [5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate |
Standard InChI | InChI=1S/C28H49N10O15P/c29-3-12-11(40)2-10(32)27(49-12)51-21-8(30)1-9(31)22(20(21)44)52-28-23(15(33)17(41)13(4-39)50-28)53-54(45,46)47-5-14-18(42)19(43)26(48-14)38-7-37-16-24(34)35-6-36-25(16)38/h6-15,17-23,26-28,39-44H,1-5,29-33H2,(H,45,46)(H2,34,35,36) |
Standard InChIKey | RHQLHNATZATWNZ-UHFFFAOYSA-N |
SMILES | C1C(C(C(C(C1N)OC2C(C(C(C(O2)CO)O)N)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)OC6C(CC(C(O6)CN)O)N)N |
Canonical SMILES | C1C(C(C(C(C1N)OC2C(C(C(C(O2)CO)O)N)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)OC6C(CC(C(O6)CN)O)N)N |
Synonyms | 2''-(adenosine-5'-phosphoryl)tobramycin TbAMP |
PubChem Compound | 195088 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume